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Compound of Interest

Morpholine, 4-(3-methyl-1-
Compound Name:

butenyl)-
CAS No.: 53828-74-3
Cat. No.: B12656256

Get Quote

\ J

This in-depth guide provides a comprehensive overview of Butanoyl-L-carnitine, a significant
short-chain acylcarnitine. With the initial clarification that its correct CAS number is 25576-40-3
for the inner salt, this document will delve into its chemical and physical properties, its crucial
role in metabolic pathways, and its applications in research and drug development.
Furthermore, this guide will provide detailed safety and handling information and a curated list
of reputable suppliers for this compound.

Compound Profile: Identity and Physicochemical
Properties

Butanoyl-L-carnitine, also known as Butyryl-L-carnitine or C4-Carnitine, is the O-butanoyl ester
of L-carnitine.[1] It plays a vital role in the transport of short-chain fatty acids across the
mitochondrial membrane for subsequent 3-oxidation.[2]

Table 1: Chemical and Physical Properties of Butanoyl-
L-carnitine (CAS: 25576-40-3)
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Property Value Source(s)
Molecular Formula C11H21NOa4 [2]
Molecular Weight 231.29 g/mol [2]
White to off-white powder,
Appearance
crystals, or chunks
Optical Activity [0]/D -23£2°, ¢ = 1in H20
Storage Temperature 2-8°C
QWYFHHGCZUCMBN-
InChl Key
SECBINFHSA-N
SMILES String c(c)cce(o-)=0

Biochemical Significance and Mechanism of Action

L-carnitine and its acyl esters are fundamental to cellular energy metabolism.[3] The primary
function of this system is to facilitate the transport of long-chain fatty acids from the cytoplasm
into the mitochondrial matrix, where [3-oxidation occurs.[2] Butanoyl-L-carnitine, as a short-
chain acylcarnitine, is an important intermediate in this process and a biomarker for certain
metabolic disorders.

Butyrylcarnitine levels are often elevated in patients with short-chain acyl-CoA dehydrogenase
(SCAD) deficiency, a genetic disorder of fatty acid oxidation. It can also be elevated in other
conditions such as very long-chain acyl-CoA dehydrogenase (VLCAD) deficiency and celiac
disease.

The transport of Butanoyl-L-carnitine across cellular membranes is primarily mediated by two
transporters:

e OCTNZ2 (Organic Cation Transporter Novel 2): A high-affinity, low-capacity transporter.[4][5]
e ATBC,* (Amino Acid Transporter B°,*): A low-affinity, high-capacity transporter.[4][5]

The dual-transporter system ensures efficient uptake and distribution of Butanoyl-L-carnitine,
which is particularly relevant in the context of its potential as a prodrug.
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Diagram 1: The Carnitine Shuttle and the Role of
Butanoyl-L-carnitine
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Caption: The carnitine shuttle facilitates fatty acid transport into the mitochondria.

Applications in Research and Drug Development
Metabolic Research and Biomarker Analysis

Butanoyl-L-carnitine serves as a crucial analytical standard for the diagnosis and monitoring of
inborn errors of metabolism.[2] Its quantification in biological samples, such as plasma and
dried blood spots, is routinely performed using techniques like tandem mass spectrometry
(MS/MS).[6]

Prodrug Development

The unique transport mechanism of Butanoyl-L-carnitine makes it an attractive candidate for
prodrug design.[4] By esterifying a therapeutic agent to L-carnitine, it is possible to hijack the
OCTNZ2 and ATBO,* transporters for targeted delivery to specific tissues. This is particularly
promising for delivering drugs across the blood-brain barrier or to tissues with high energy
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demands. Butyryl-L-carnitine itself has been investigated as a potential treatment for gut
inflammation, as it can deliver both butyrate and L-carnitine to intestinal cells.[5]

Synthesis of Butanoyl-L-carnitine

A common laboratory-scale synthesis of Butanoyl-L-carnitine involves the esterification of L-
carnitine.[4]

Experimental Protocol: Synthesis of Butanoyl-L-
carnitine Hydrochloride

Materials:

 L-carnitine hydrochloride

e Butyric acid

e Butyryl chloride

* Isopropyl alcohol

e Acetone

o Ethyl ether

o Nitrogen gas supply

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

« Rotary evaporator

Vacuum filtration apparatus
Procedure:

 In a round-bottom flask, warm a mixture of butyric acid (60 ml) and butyryl chloride (59.4
mmol) at 80°C for 3 hours under a nitrogen atmosphere.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17855766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3583010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To this mixture, add L-carnitine chloride (55.2 mmol) and continue heating at 80°C for an
additional hour.

e Remove the majority of the solvent using a rotary evaporator at 60°C under high vacuum.
e Dissolve the resulting residue in 25 ml of isopropy! alcohol.

e Add the isopropyl alcohol solution to a mixture of 200 ml of acetone and 100 ml of ethyl
ether.

 Allow the solution to stand, during which time crystals of Butanoyl-L-carnitine hydrochloride
will form.

« |solate the crystals by vacuum filtration and wash with acetone.

Dry the crystals under vacuum.

Diagram 2: Synthesis Workflow of Butanoyl-L-carnitine
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Caption: A step-by-step workflow for the synthesis and purification of Butanoyl-L-carnitine.
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Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for the inner salt (CAS 25576-40-3) is not readily
available, the SDS for the hydrochloride salt (CAS 162067-50-7) provides valuable guidance.
[7] Based on available information, Butanoyl-L-carnitine is not classified as a hazardous

substance.[7] However, standard laboratory safety practices should always be followed.

ble 2: Saf I i lati

Aspect

Recommendation Source(s)

Personal Protective Equipment
(PPE)

Wear protective gloves,
laboratory coat, and eye [819]

protection.

Avoid inhalation of dust. Avoid

contact with skin and eyes.

Handling [819]
Wash hands thoroughly after
handling.
Store in a tightly closed

Storage container in a cool, dry, and [7]

well-ventilated area at 2-8°C.

First Aid (In case of contact)

Eyes: Rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do. 5]
Continue rinsing. Skin: Wash

with plenty of soap and water.

Fire Fighting

Use extinguishing media
appropriate for the surrounding  [7]

fire.

Reputable Suppliers

Butanoyl-L-carnitine is available from several reputable suppliers, often as the inner salt or the

hydrochloride salt, and in various grades, including analytical standards.
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Supplier Product Name CAS Number Grade
) ] N >97.0% (TLC) or
Sigma-Aldrich (Merck)  Butyryl-L-carnitine 25576-40-3 )
Analytical Standard
] Butyryl-L-carnitine

Cayman Chemical i 162067-50-7 >98%

(chloride)

Butyryl-L-Carnitine
Larodan 162067-50-7 >98%

HCI salt

Butyryl-L-carnitine

BOC Sciences ] 162067-50-7 >95%
chloride
US Biological Life Butyryl-L-carnitine
) ] 162067-50-7 Reagent Grade
Sciences chloride

Butyryl-L-carnitine-d3
MedChemExpress hiorid 1334532-21-6 Stable Isotope
chloride

Conclusion

Butanoyl-L-carnitine (CAS 25576-40-3) is a molecule of significant interest to researchers in
metabolism, drug development, and clinical diagnostics. Its well-defined role in fatty acid
metabolism, coupled with its potential as a biomarker and a component of prodrug strategies,
ensures its continued relevance in the scientific community. This guide has provided a
comprehensive technical overview to support the endeavors of researchers and scientists in
their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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